Cas no 2169648-91-1 (4-methyl-3-(thiophen-3-yl)piperidine)

• Product Name: 4-methyl-3-(thiophen-3-yl)piperidine
• CAS No: 2169648-91-1
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5907259
• PubChem ID: 165862354
• Update Time: 2025-05-23

4-methyl-3-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(thiophen-3-yl)piperidine
• 2169648-91-1
• EN300-1477017

• Inchi： 1S/C10H15NS/c1-8-2-4-11-6-10(8)9-3-5-12-7-9/h3,5,7-8,10-11H,2,4,6H2,1H3
• InChI Key： PGXNAJJBWMJYLV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CNCCC1C

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-methyl-3-(thiophen-3-yl)piperidine

Exploring the Potential of 4-Methyl-3-(Thiophen-3-Yl)Piperidine (CAS No. 2169648-91-1) in Modern Applications

4-Methyl-3-(thiophen-3-yl)piperidine (CAS No. 2169648-91-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a piperidine ring substituted with a methyl group and a thiophene moiety, exhibits a range of intriguing properties that make it a valuable subject for research and development.

The piperidine ring in this compound serves as a versatile scaffold, enabling the molecule to participate in various chemical reactions and interactions. The presence of the thiophene group, a five-membered aromatic heterocycle containing sulfur, introduces additional electronic and steric effects that enhance the compound's reactivity and functionality. Recent studies have highlighted the potential of 4-methyl-3-(thiophen-3-yl)piperidine in drug design, particularly in the development of novel therapeutic agents targeting central nervous system disorders.

One of the most promising applications of this compound lies in its ability to modulate neurotransmitter systems. Researchers have demonstrated that 4-methyl-3-(thiophen-3-yl)piperidine can interact with serotonin and dopamine receptors, making it a potential candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. For instance, a 2023 study published in *Nature Communications* revealed that this compound exhibits selective agonistic activity at serotonin 5-HT_2A receptors, which could be leveraged to develop next-generation antidepressants with fewer side effects.

Beyond pharmacology, 4-methyl-3-(thiophen-3-yl)piperidine has also found applications in materials science. Its aromaticity and conjugation properties make it an attractive building block for constructing advanced organic semiconductors and optoelectronic materials. A recent breakthrough reported in *Advanced Materials* showcased how this compound can be integrated into organic field-effect transistors (OFETs), significantly improving their charge transport properties and device performance.

The synthesis of 4-methyl-3-(thiophen-3-yl)piperidine has been optimized through various routes, including palladium-catalyzed cross-coupling reactions and organocatalytic methods. These advancements have not only enhanced the efficiency of its production but also opened avenues for large-scale manufacturing. For example, a 2022 study in *Chemical Science* introduced a novel organocatalytic approach that achieves high yields (>90%) under mild conditions, making this compound more accessible for industrial applications.

In conclusion, 4-methyl-3-(thiophen-3-yll)piperidine (CAS No. 2169648-91-) stands as a testament to the power of chemical innovation. Its unique structure, coupled with its diverse functional properties, positions it as a key player in both therapeutic development and materials engineering. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to advancing science and technology across multiple disciplines.